1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl-

• CAS RN: 154222-76-1
• Molecular Formula: C8H11ClO
• Molecular Weight: 158.62 g/mol
• IUPAC Name: 5,5-dimethylcyclopentene-1-carbonyl chloride
• InChI: InChI=1S/C8H11ClO/c1-8(2)5-3-4-6(8)7(9)10/h4H,3,5H2,1-2H3
• InChI Key: CZXKUFMOIQDMRX-UHFFFAOYSA-N
• SMILES: CC1(CCC=C1C(=O)Cl)C
• synonyms: 1-Cyclopentene-1-carbonyl chloride, 5,5-dimethyl- (9CI)

Description

1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- is an important organic compound that has been extensively studied for its various applications in the field of scientific research. The compound is commonly used as an intermediate in the synthesis of various organic compounds due to its unique chemical properties.

Mechanism Of Action

The mechanism of action of 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- is not fully understood. However, it is believed that the compound acts as a reactive intermediate in various chemical reactions. The compound is also known to undergo various chemical reactions, including nucleophilic substitution and addition reactions, which make it an important intermediate in the synthesis of various organic compounds.

Biochemical And Physiological Effects

The biochemical and physiological effects of 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- are not well studied. However, it is known that the compound can cause irritation to the eyes, skin, and respiratory system upon exposure. The compound is also known to be toxic when ingested or inhaled, and can cause serious health effects.

Advantages And Limitations For Lab Experiments

The advantages of using 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- in lab experiments include its unique chemical properties, which make it an important intermediate in the synthesis of various organic compounds. The compound is also relatively easy to synthesize and purify, which makes it a useful compound for research purposes. However, the compound is also known to be toxic and can cause serious health effects upon exposure, which limits its use in certain lab experiments.

Future Directions

There are several future directions for the study of 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl-. One of the most promising directions is the development of new drugs for the treatment of various diseases, including cancer and viral infections. The compound's unique chemical properties make it an important intermediate in the synthesis of various organic compounds, which can be used in the development of new drugs. Another promising direction is the study of the compound's mechanism of action, which can help to better understand its potential applications in various fields of scientific research. Additionally, further studies on the biochemical and physiological effects of the compound can help to better understand its potential health effects and safety concerns.

Synthesis Methods

The synthesis of 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- can be achieved through a variety of methods. One of the most common methods is the reaction of cyclopentadiene with chloroacetyl chloride in the presence of aluminum chloride. This reaction leads to the formation of 1-Cyclopentene-1-carbonylchloride, which can be further reacted with 5,5-dimethyl-1,3-cyclohexadiene to form 1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl-.

Scientific Research Applications

1-Cyclopentene-1-carbonylchloride, 5,5-dimethyl- has been extensively studied for its various applications in scientific research. The compound is commonly used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. The compound has also been studied for its potential use in the development of new drugs for the treatment of various diseases, including cancer and viral infections.